Cas no 2162-81-4 ( )

• Product Name: &nbsp
• CAS No: 2162-81-4
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 911937
• PubChem ID: 309272
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,4-diethylpiperidine
• SCHEMBL178287
• NSC211480
• DTXSID50309252
• 2162-81-4
• NSC-211480
•  

• Inchi： 1S/C9H19N/c1-3-9-5-7-10(4-2)8-6-9/h9H,3-8H2,1-2H3
• InChI Key： CKNFDJGHXOYYMR-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(CC)CC1

Computed Properties

• Exact Mass: 141.15187
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24